2-{[(4-bromophenyl)acetyl]amino}-5-hydroxybenzoic acid

• IUPAC Name: 2-[[2-(4-bromophenyl)acetyl]amino]-5-hydroxybenzoic acid
• InChI: InChI=1S/C15H12BrNO4/c16-10-3-1-9(2-4-10)7-14(19)17-13-6-5-11(18)8-12(13)15(20)21/h1-6,8,18H,7H2,(H,17,19)(H,20,21)
• InChI Key: IWXLXGCGNKBKPY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)NC2=C(C=C(C=C2)O)C(=O)O)Br
• Molecular Formula: C15H12BrNO4
• Molecular Weight: 350.16 g/mol

Description

2-{[(4-bromophenyl)acetyl]amino}-5-hydroxybenzoic acid, also known as BPHA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BPHA is a derivative of salicylic acid, which is a common ingredient in many over-the-counter pain relievers. However, BPHA has been found to have unique properties that make it a promising candidate for use in a variety of scientific applications.

Mechanism of Action

The mechanism of action of 2-{[(4-bromophenyl)acetyl]amino}-5-hydroxybenzoic acid is not fully understood, but it is believed to work by inhibiting the production of inflammatory cytokines and reactive oxygen species, which are known to contribute to the development of various diseases. 2-{[(4-bromophenyl)acetyl]amino}-5-hydroxybenzoic acid has also been found to inhibit the activity of certain enzymes, including cyclooxygenase-2 and lipoxygenase, which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
2-{[(4-bromophenyl)acetyl]amino}-5-hydroxybenzoic acid has been found to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, which are both implicated in the development of various diseases. 2-{[(4-bromophenyl)acetyl]amino}-5-hydroxybenzoic acid has also been found to have neuroprotective effects, as it can protect against the damage caused by oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[(4-bromophenyl)acetyl]amino}-5-hydroxybenzoic acid in lab experiments is its versatility. It can be used in a variety of assays to study its effects on different cell types and in different disease models. 2-{[(4-bromophenyl)acetyl]amino}-5-hydroxybenzoic acid is also relatively easy to synthesize, making it a cost-effective option for researchers. However, one limitation of using 2-{[(4-bromophenyl)acetyl]amino}-5-hydroxybenzoic acid is that it can be difficult to work with due to its low solubility in aqueous solutions.

Future Directions

There are many potential future directions for research on 2-{[(4-bromophenyl)acetyl]amino}-5-hydroxybenzoic acid. One area of interest is the development of new drugs based on the structure of 2-{[(4-bromophenyl)acetyl]amino}-5-hydroxybenzoic acid. Researchers are also interested in studying the effects of 2-{[(4-bromophenyl)acetyl]amino}-5-hydroxybenzoic acid on different disease models and in different cell types. Additionally, there is interest in studying the potential use of 2-{[(4-bromophenyl)acetyl]amino}-5-hydroxybenzoic acid as a dietary supplement or as a component of functional foods.

Scientific Research Applications

2-{[(4-bromophenyl)acetyl]amino}-5-hydroxybenzoic acid has been studied extensively for its potential applications in the field of drug discovery. It has been found to have anti-inflammatory, antioxidant, and anticancer properties, making it a promising candidate for the development of new drugs to treat these conditions. 2-{[(4-bromophenyl)acetyl]amino}-5-hydroxybenzoic acid has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been found to have neuroprotective properties.